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Compound of Interest

Compound Name: KF-14124

Cat. No.: B1673619 Get Quote

In-Depth Technical Guide: KF-14124
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of KF-14124, a potent anti-ischemic agent. The information is compiled

from seminal research and is intended to support further investigation and drug development

efforts.

Chemical Structure and Properties
KF-14124, identified as compound 13 in the foundational study by Hayashi et al. (1993), is a

1,4:3,6-dianhydro-L-iditol 2-nitrate derivative with a phenylthiopropyl-substituted piperazine

moiety.[1] Its systematic name is (3S,3aS,6S,6aR)-6-(4-(3-(phenylthio)propyl)piperazin-1-

yl)hexahydrofuro[3,2-b]furan-3-yl nitrate.[2]

Chemical Structure:

A 2D representation of the chemical structure of KF-14124 is provided below. This structure

can be visualized from its SMILES notation.

O=--INVALID-LINK--

O[C@H]1CO[C@H]2[C@@H]1OC[C@@H]2N(CC3)CCN3CCCSc4ccccc4[2]
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A summary of the key physicochemical properties of KF-14124 is presented in the table below.

Property Value Reference

CAS Number 134186-26-8 [2]

Chemical Formula C19H27N3O5S [2]

Molecular Weight 409.50 g/mol [2]

Exact Mass 409.1671 [2]

Elemental Analysis
C, 55.73; H, 6.65; N, 10.26; O,

19.53; S, 7.83
[2]

Appearance Solid powder [2]

Solubility Soluble in DMSO [2]

Biological Activity and Mechanism of Action
KF-14124 is characterized as a potent, orally active anti-ischemic and antianginal agent.[1] As

a nitrate derivative, its mechanism of action is presumed to involve the release of nitric oxide

(NO), a key signaling molecule in the cardiovascular system that leads to vasodilation and

improved blood flow to ischemic tissues.

The primary biological activities of KF-14124, as identified in preclinical studies, include:

Anti-ischemic Activity: Demonstrated potent activity in a lysine-vasopressin-induced angina

pectoris model in rats.[1][2]

Reduction of Left Ventricular End-Diastolic Pressure (LVEDP): Intraduodenal administration

of KF-14124 showed a tendency to decrease LVEDP in a propranolol-induced heart failure

model in dogs.[1]

Protection against Reperfusion Arrhythmia: Exhibited a potent protective effect against

reperfusion arrhythmia in rats.[1]
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The following sections detail the methodologies for the key experiments cited in the evaluation

of KF-14124's biological activity.

Synthesis of KF-14124
The synthesis of KF-14124 is part of a broader synthesis of a series of 5-deoxy-5-(4-

substituted piperazin-1-yl)-1,4:3,6-dianhydro-L-iditol 2-nitrates. The general synthetic pathway

involves the reaction of a suitable 1,4:3,6-dianhydro-L-iditol precursor with a substituted

piperazine. For KF-14124, this involves the introduction of the 3-(phenylthio)propyl group onto

the piperazine ring.

General Synthesis Workflow

1,4:3,6-dianhydro-L-iditol precursor

Reaction with substituted piperazine

5-deoxy-5-(4-substituted piperazin-1-yl)-1,4:3,6-dianhydro-L-iditol

Nitration

KF-14124
(5-deoxy-5-[4-(3-phenylthiopropyl)piperazin-1-yl]-1,4:3,6-dianhydro-L-iditol 2-nitrate)

Click to download full resolution via product page

General synthetic pathway for KF-14124.
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Lysine-Vasopressin-Induced Angina Pectoris Model in
Rats
This model is used to assess the antianginal activity of compounds by measuring their ability to

inhibit T-wave elevation in the electrocardiogram (ECG) induced by lysine-vasopressin.

Angina Pectoris Model Workflow

Rat

Oral administration of KF-14124 or vehicle

Intravenous injection of Lysine-Vasopressin

ECG recording

Analysis of T-wave elevation

Click to download full resolution via product page

Experimental workflow for the angina pectoris model.

Propranolol-Induced Heart Failure Model in Dogs
This model evaluates the effect of a substance on cardiac hemodynamics in a state of induced

heart failure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1673619?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heart Failure Model Workflow

Dog

Induction of heart failure with Propranolol

Intraduodenal administration of KF-14124

Hemodynamic monitoring

Measurement of Left Ventricular End-Diastolic Pressure (LVEDP)

Click to download full resolution via product page

Experimental workflow for the heart failure model.

Reperfusion Arrhythmia Model in Rats
This model assesses the protective effect of a compound against arrhythmias that occur upon

restoration of blood flow to an ischemic area of the heart.
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Reperfusion Arrhythmia Model Workflow

Rat

Administration of KF-14124 or vehicle

Coronary artery ligation to induce ischemia

Release of ligation to induce reperfusion

ECG monitoring

Analysis of reperfusion-induced arrhythmias

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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